
An In-depth Technical Guide to DL-Alanine β-
Naphthylamide Hydrochloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
DL-Alanine beta-naphthylamide

hydrochloride

Cat. No.: B555589 Get Quote

This technical guide provides a comprehensive overview of DL-Alanine β-naphthylamide

hydrochloride, a versatile chemical compound with significant applications in biochemical

research and pharmaceutical development.[1] It serves as a crucial intermediate in the

synthesis of various bioactive molecules and is widely utilized for its ability to mimic natural

amino acids, making it an invaluable tool in studies related to enzyme activity and protein

interactions.[1] This document is intended for researchers, scientists, and professionals in the

field of drug development, offering detailed information on its chemical properties, structure,

and applications.

Core Chemical and Physical Properties
DL-Alanine β-naphthylamide hydrochloride is a white to off-white solid.[1] Key quantitative data

for this compound are summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C₁₃H₁₄N₂O·HCl[1]

Linear Formula CH₃CH(NH₂)CONHC₁₀H₇·HCl[2]

Molecular Weight 250.72 - 250.77 g/mol [1][2][3]

CAS Number 74144-49-3[1][2]

Melting Point 258-260 °C (decomposes)[2]

Solubility Ethanol: 50 mg/mL, clear to slightly hazy[2]

Purity ≥98% (TLC)[2], ≥99% (HPLC)[1]

Storage Temperature 2-8°C[2] or 0-8°C[1][4]

Chemical Structure
The chemical structure of DL-Alanine β-naphthylamide hydrochloride is presented below. The

molecule consists of an alanine core linked to a β-naphthylamine group via an amide bond,

with a hydrochloride salt form.
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Prepare Reagents:
- Enzyme Solution

- Substrate (DL-Alanine β-naphthylamide HCl)
- Buffer Solution
- Stop Solution

Incubate Enzyme and Buffer

1. Preparation

Initiate Reaction:
Add Substrate Solution

2. Pre-incubation

Incubate Reaction Mixture
(Controlled Time and Temperature)

3. Reaction Start

Terminate Reaction:
Add Stop Solution

4. Timed Incubation

Measure Product Formation
(e.g., Spectrophotometry of liberated β-naphthylamine)

5. Stopping

Data Analysis:
Calculate Enzyme Activity

6. Measurement & Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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